Cas no 114804-55-6 (2-hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride)

• Product Name: 2-hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride
• CAS No: 114804-55-6
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• MDL: MFCD07774697
• CID: 3047012
• PubChem ID: 24320914
• Update Time: 2025-06-09

2-hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-benzoimidazol-2-yl)-hydrazinehydrochloride
• IFLAB-BB F1994-0011
• 2-hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride
• 2-Hydrazino-1-methylbenzimidazole hydrochloride
• 2-Hydrazinyl-1-methyl-1H-benzo[d]imidazole hydrochloride
• 114804-55-6
• 2-hydrazino-1-methyl-1H-benzimidazole hydrochloride
• 2-hydrazinyl-1-methyl-1,3-benzodiazole hydrochloride
• (1-Methyl-1H-benzoimidazol-2-yl)-hydrazine hydrochloride
• AKOS015846303
• EN300-35980
• G31358
• (1-methylbenzimidazol-2-yl)hydrazine;hydrochloride
• MFCD07774697
• 2-Hydrazinyl-1-methyl-1H-benzo[d]imidazolehydrochloride
• F1994-0011

• MDL： MFCD07774697
• Inchi： 1S/C8H10N4.ClH/c1-12-7-5-3-2-4-6(7)10-8(12)11-9;/h2-5H,9H2,1H3,(H,10,11);1H
• InChI Key： GMGZZLZIPBXMPT-UHFFFAOYSA-N
• SMILES： [H]Cl.N(C1N(C)C2=CC=CC=C2N=1)N

Computed Properties

• Exact Mass: 198.0672241g/mol
• Monoisotopic Mass: 198.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Melting Point: 284-286 °C

2-hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride

Research Update on 2-Hydrazinyl-1-methyl-1H-1,3-benzodiazole Hydrochloride (CAS: 114804-55-6)

2-Hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride (CAS: 114804-55-6) is a benzimidazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its hydrazine functional group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapies.

Recent research has focused on the synthesis and optimization of 2-hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of benzimidazole-based kinase inhibitors, which show promise in targeting cancer cell proliferation. The study highlighted the compound's ability to form stable complexes with key enzymatic targets, thereby inhibiting aberrant signaling pathways in tumor cells.

In addition to its anticancer potential, 2-hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride has been investigated for its antimicrobial activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its effectiveness against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a potential avenue for developing new antibiotics.

Another area of interest is the compound's role in anti-inflammatory drug development. A recent preprint on ChemRxiv (2024) explored its interaction with cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The findings suggested that derivatives of 2-hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride could selectively inhibit COX-2, reducing inflammation with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride derivatives. Current research efforts are directed toward improving bioavailability and reducing potential off-target effects. Collaborative studies between academic and industrial researchers are underway to advance these compounds into preclinical trials, with the goal of translating these discoveries into clinically viable therapeutics.

In conclusion, 2-hydrazinyl-1-methyl-1H-1,3-benzodiazole hydrochloride (CAS: 114804-55-6) represents a promising scaffold in drug discovery, with diverse applications across multiple therapeutic areas. Continued research into its mechanisms of action and derivative optimization will be critical to unlocking its full potential in the pharmaceutical industry.